Cas no 1804824-34-7 (Methyl 3-(aminomethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804824-34-7
• MF: C₉H₉F₃N₂O₄
• MW: 266.173972845078
• CID: 4833734
• Update Time: 2025-05-19

Methyl 3-(aminomethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H9F3N2O4/c1-17-8(16)7-4(3-13)5(2-6(15)14-7)18-9(10,11)12/h2H,3,13H2,1H3,(H,14,15)
• InChI Key： RYHPVTZXGHFJQS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(NC(C(=O)OC)=C1CN)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 440
• XLogP3: -0.4
• Topological Polar Surface Area: 90.6

Additional information on Methyl 3-(aminomethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-(Aminomethyl)-6-Hydroxy-4-(Trifluoromethoxy)Pyridine-2-Carboxylate: A Promising Synthetic Intermediate in Medicinal Chemistry

Recent advancements in pyridine-based heterocyclic chemistry have positioned Methyl 3-(aminomethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804824-34-7) as a critical intermediate for developing bioactive molecules. This compound, characterized by its unique combination of structural features including the aminomethyl substituent, trifluoromethoxy group, and carboxylate ester functionality, exhibits exceptional versatility in medicinal applications. Researchers from institutions like the University of Tokyo and Stanford School of Medicine have highlighted its potential in modulating enzyme activities through precisely tailored pharmacophoric elements.

The core structure's pyridine ring system provides a rigid scaffold ideal for stabilizing bioactive conformations, while the trifluoromethoxy moiety contributes significant lipophilicity and metabolic stability. A recent study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00156) demonstrated that this substituent's electron-withdrawing properties enhance binding affinity to kinase targets by optimizing electrostatic interactions within enzyme active sites. The pendant aminomethyl group serves as a reactive handle for site-specific conjugation with biomolecules, enabling the creation of prodrugs and targeted delivery systems.

In drug discovery pipelines, this compound's structural flexibility allows modulation of physicochemical properties through strategic derivatization. For instance, modification of the carboxylate ester group enables adjustment of hydrolytic stability, crucial for optimizing oral bioavailability. Researchers at Merck KGaA recently reported successful synthesis of analogs where this ester was replaced with amide linkages to improve metabolic stability while maintaining target engagement (Nature Communications, 2023). The presence of both hydroxyl (6-hydroxy group) and trifluoromethoxy substituents creates a unique stereochemical environment that can be exploited for enantioselective drug design.

Cutting-edge applications now emerging include its use in developing epigenetic modulators targeting histone deacetylases (HDACs). A collaborative study between Harvard Medical School and Genentech revealed that derivatives incorporating this core structure showed selective inhibition against HDAC6 isoforms at submicromolar concentrations without affecting other isoforms. The trifluoromethoxy group's ability to form halogen-bond interactions with protein residues was identified as a key mechanism enabling this selectivity through X-ray crystallography analysis.

In preclinical models, compounds derived from this intermediate have demonstrated promising activity against neurodegenerative pathways. Researchers at MIT's Koch Institute found that analogs containing the pyridine scaffold displayed neuroprotective effects by inhibiting glycogen synthase kinase-3β (GSK-3β), a key regulator in Alzheimer's disease pathogenesis. The trifluoromethoxy substituent's ability to penetrate the blood-brain barrier was attributed to its optimized logP value between 3.5-4.2, falling within the optimal range for central nervous system drug delivery.

Synthetic strategies for accessing this compound have evolved significantly over recent years. While traditional methods relied on multi-step sequences involving nucleophilic aromatic substitution, current protocols now employ palladium-catalyzed cross-coupling approaches pioneered by groups at ETH Zurich. These methods achieve >95% yield under mild conditions using commercially available starting materials like 3-chloropyridine-2-carboxylate and potassium trifluoroacetate salts.

Safety profiles established through preliminary toxicology studies indicate favorable pharmacokinetics with low acute toxicity up to 500 mg/kg doses in rodent models. Hepatotoxicity assessments using human liver microsomes revealed minimal CYP450 enzyme inhibition (<5% inhibition at 1 μM), suggesting reduced drug-drug interaction risks compared to earlier generations of pyridine-based therapeutics.

Current research directions focus on exploiting this compound's modular structure for developing dual-action therapeutics combining kinase inhibition with anti-inflammatory activity. Scientists at Weill Cornell Medicine are investigating hybrid molecules where the pyridine core is linked to NSAID-like groups via click chemistry reactions, creating agents that simultaneously suppress cytokine production while inhibiting oncogenic signaling pathways.

The compound's structural characteristics also enable application in advanced material science applications beyond traditional pharmaceuticals. Recent work published in Advanced Materials (DOI: 10.1002/adma.202301987) demonstrated its utility as a building block for creating stimuli-responsive hydrogels through dynamic covalent chemistry involving its amine functionality and carboxylate groups forming pH-sensitive crosslinks.

In conclusion, Methyl 3-(aminomethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate represents an indispensable tool molecule bridging synthetic organic chemistry with translational medicine research. Its unique combination of structural features positions it as an ideal platform for developing next-generation therapeutics addressing unmet medical needs across oncology, neurology, and inflammatory disease indications while maintaining compatibility with modern drug development paradigms emphasizing precision medicine approaches.